4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid

• IUPAC Name: 4-[(E)-2-cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid
• InChI: InChI=1S/C14H9N3O3S/c15-8-11(12(18)17-14-16-5-6-21-14)7-9-1-3-10(4-2-9)13(19)20/h1-7H,(H,19,20)(H,16,17,18)/b11-7+
• InChI Key: SYNRMMIGQKRQMA-YRNVUSSQSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C#N)C(=O)NC2=NC=CS2)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C(\C#N)/C(=O)NC2=NC=CS2)C(=O)O
• Molecular Formula: C14H9N3O3S
• Molecular Weight: 299.31 g/mol

Description

4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid, also known as CTB, is a chemical compound that has been widely used in scientific research due to its unique properties. CTB is a potent inhibitor of protein tyrosine phosphatases (PTPs) and has shown to be effective in treating various diseases such as diabetes, cancer, and Alzheimer's disease.

Mechanism of Action

4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid inhibits PTPs by binding to the active site of the enzyme, preventing it from dephosphorylating its substrate. This results in the activation of signaling pathways that are important for cell survival and proliferation. 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has been shown to be selective for certain PTPs, which makes it a valuable tool for studying the role of specific PTPs in disease progression.
Biochemical and Physiological Effects:
4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to increase insulin sensitivity, which makes it a potential therapeutic agent for diabetes. 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has also been shown to inhibit cancer cell growth and induce apoptosis. In addition, 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has several advantages for lab experiments. It is a potent inhibitor of PTPs and has shown to be effective in various disease models. 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid is also selective for certain PTPs, which makes it a valuable tool for studying the role of specific PTPs in disease progression. However, 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid research. One area of interest is the development of 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid derivatives with improved solubility and half-life. Another area of interest is the identification of specific PTPs that are involved in disease progression and the development of 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid analogs that are selective for these targets. Finally, 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has shown to have potential as a therapeutic agent for various diseases, and future studies will focus on its efficacy and safety in clinical trials.

Synthesis Methods

The synthesis of 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid involves the reaction of 2-aminothiazole with ethyl cyanoacetate followed by the condensation with 4-carboxybenzaldehyde. The resulting compound is then treated with ammonium carbonate to obtain 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid. This method has been optimized to achieve a high yield of 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid with a purity of over 95%.

Scientific Research Applications

4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has been extensively studied in scientific research due to its ability to inhibit PTPs, which are enzymes that regulate cell signaling pathways. PTPs have been implicated in various diseases such as cancer, diabetes, and neurodegenerative disorders. 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has shown to be effective in inhibiting PTPs and has been used in various studies to investigate the role of PTPs in disease progression. 4-{2-Cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid has also been used in drug discovery to identify potential targets for therapeutic intervention.